Cas no 2729-37-5 (2,5-dichloro-4-fluoroaniline)

• Product Name: 2,5-dichloro-4-fluoroaniline
• CAS No: 2729-37-5
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD06808808
• CID: 273426
• PubChem ID: 223090
• Update Time: 2025-11-02

2,5-dichloro-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,5-dichloro-4-fluoro-
• 2,5-Dichlor-4,6-phenanthrolin
• 2,5-Dichlor-4-fluor-anilin
• 2,5-dichloro-4-fluoro-aniline
• 2,5-dichloro-4-fluoro-phenylamine
• 3,5-dichloro-benzo[f][1,7]naphthyridine
• Benzo[f][1,7]naphthyridine, 3,5-dichloro-
• CTK2C6399
• 2,5-dichloro-4-fluoroaniline
• EN300-247100
• CS-0158086
• CL9712
• MFCD06808808
• NSC10277
• AKOS006285044
• AS-46466
• 2729-37-5
• CAA72937
• NSC-10277
• SCHEMBL12478277
• DTXSID20950013
• DS-006583

• MDL： MFCD06808808
• Inchi： 1S/C6H4Cl2FN/c7-3-2-6(10)4(8)1-5(3)9/h1-2H,10H2
• InChI Key： PFVXJOLBILNOHG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)Cl)F

Computed Properties

• Exact Mass: 178.97062
• Monoisotopic Mass: 178.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.502g/cm3
• Boiling Point: 247.6ºC at 760 mmHg
• Flash Point: 103.5ºC
• Refractive Index: 1.587
• PSA: 26.02
• LogP: 3.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-dichloro-4-fluoroaniline

2,5-Dichloro-4-fluoroaniline (CAS No. 2729-37-5): Properties, Applications, and Market Insights

2,5-Dichloro-4-fluoroaniline (CAS No. 2729-37-5) is a halogenated aniline derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its chloro and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. With the increasing demand for specialized chemicals in agrochemicals, pharmaceuticals, and materials science, 2,5-dichloro-4-fluoroaniline has become a focal point for researchers and manufacturers alike.

The molecular structure of 2,5-dichloro-4-fluoroaniline features two chlorine atoms at the 2 and 5 positions and a fluorine atom at the 4 position of the aniline ring. This arrangement enhances its reactivity and stability, making it suitable for various synthetic applications. The compound's electron-withdrawing properties are particularly noteworthy, as they influence its behavior in nucleophilic substitution reactions. These characteristics are often explored in academic research, with queries like "2,5-dichloro-4-fluoroaniline reactivity" and "halogenated anilines in organic synthesis" trending in scientific databases.

One of the primary applications of 2,5-dichloro-4-fluoroaniline is in the synthesis of agrochemicals. Its derivatives are used in the development of herbicides and pesticides, addressing global challenges in crop protection and food security. Recent studies highlight its role in creating environmentally friendly pest control solutions, aligning with the growing emphasis on sustainable agriculture. Searches for "eco-friendly agrochemical intermediates" and "2,5-dichloro-4-fluoroaniline in crop protection" reflect this trend.

In the pharmaceutical sector, 2,5-dichloro-4-fluoroaniline serves as a building block for active pharmaceutical ingredients (APIs). Its structural motifs are found in compounds with potential antimicrobial and anti-inflammatory properties. Researchers are particularly interested in its utility for designing novel drug candidates, as evidenced by queries such as "2,5-dichloro-4-fluoroaniline in drug discovery" and "halogenated anilines for medicinal chemistry." The compound's versatility underscores its importance in modern drug development.

The market for 2,5-dichloro-4-fluoroaniline is expanding, driven by advancements in chemical synthesis and increasing industrial demand. Manufacturers are focusing on optimizing production processes to enhance yield and purity, responding to queries like "high-purity 2,5-dichloro-4-fluoroaniline suppliers" and "cost-effective synthesis of halogenated anilines." Regional markets in Asia and North America are leading the charge, with significant investments in research and infrastructure.

Environmental and safety considerations are also critical when handling 2,5-dichloro-4-fluoroaniline. Proper storage, handling, and disposal protocols are essential to minimize risks. Regulatory frameworks, such as REACH and OSHA guidelines, provide comprehensive directives for its safe use. Searches for "2,5-dichloro-4-fluoroaniline safety data sheet" and "regulatory compliance for halogenated anilines" are common among industry professionals.

In conclusion, 2,5-dichloro-4-fluoroaniline (CAS No. 2729-37-5) is a multifaceted compound with broad applications in agrochemicals, pharmaceuticals, and materials science. Its unique chemical properties, coupled with growing industrial demand, position it as a key player in the specialty chemicals market. As research continues to uncover new uses and synthesis methods, this compound will remain a vital component in advancing scientific and industrial innovation.